Cas no 2227808-87-7 (rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227808-87-7
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5767916
• PubChem ID: 165883657
• Update Time: 2025-07-28

rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227808-87-7
• rac-(1R,3S)-3-[4-methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
• EN300-1969432
• rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C13H16F3NO/c1-12(2)10(11(12)17)7-4-5-9(18-3)8(6-7)13(14,15)16/h4-6,10-11H,17H2,1-3H3/t10-,11-/m1/s1
• InChI Key： FYCJHASCSWZTTQ-GHMZBOCLSA-N
• SMILES： FC(C1=C(C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)OC)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

Chemical Compound: rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

The compound rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine, with CAS number 2227808-87-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. The cyclopropane ring in this molecule is substituted with a 4-methoxy group and a trifluoromethyl group on the phenyl ring, as well as two methyl groups on the cyclopropane itself. These substituents contribute to the molecule's stability, reactivity, and potential bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, particularly its enantiomeric forms. The racemic mixture of this compound has been extensively studied for its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advanced techniques such as asymmetric catalysis and stereoselective synthesis.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of certain cellular pathways. Its ability to interact with specific protein targets has been investigated using computational modeling and in vitro assays. These studies suggest that the compound may have applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

The trifluoromethyl group in the molecule is particularly significant due to its electron-withdrawing properties, which can enhance the molecule's stability and bioavailability. This group also plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

Furthermore, the methoxy group on the phenyl ring contributes to the molecule's solubility and ability to form hydrogen bonds, which are critical for its interaction with biological systems. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and derivatization.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the stereochemistry and conformational dynamics of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and stereochemical configuration of the compound.

In conclusion, rac-(1R,3S)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structural features and promising biological activity make it a subject of ongoing research across multiple disciplines within the chemical sciences.